7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide

• IUPAC Name: 7-hydroxy-N-(4-methoxy-2-methylphenyl)-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C17H16N2O4S/c1-9-8-10(23-3)4-5-11(9)18-16(21)13-14(20)15-12(6-7-24-15)19(2)17(13)22/h4-8,20H,1-3H3,(H,18,21)
• InChI Key: XNIZLZVJXYVWNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC(=O)C2=C(C3=C(C=CS3)N(C2=O)C)O
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

Typically, the description of a compound includes its IUPAC name, molecular formula, and molecular weight. It may also include its physical appearance (solid, liquid, color, etc.) and any notable chemical properties.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions, starting from readily available starting materials, to produce the desired compound. The synthesis is often optimized to improve yield, reduce cost, and minimize environmental impact.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and X-ray crystallography.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. This can provide valuable information about its chemical properties and potential uses.

Physical And Chemical Properties Analysis

This includes the compound’s melting point, boiling point, solubility in various solvents, and stability under various conditions. These properties can be determined through a variety of laboratory tests.

Scientific Research Applications

Synthesis and Characterization

Research in this area primarily focuses on the development of synthetic routes for thieno[3,2-b]pyridine derivatives and their structural characterization. For instance, studies have reported on the synthesis and cytotoxic activity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives derived from related compounds, emphasizing their potential for cancer therapy applications (Hassan, Hafez, & Osman, 2014). Another study detailed the synthesis of novel oxadiazole compounds containing pyranopyridine moieties, expected to exhibit hypertensive activity (Kumar & Mashelker, 2007).

Potential Biological Activities

The exploration of biological activities of thieno[3,2-b]pyridine derivatives is a significant area of interest. For example, certain pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and related compounds have been synthesized with the aim of identifying new therapeutic agents, highlighting the diverse pharmacological potentials of these molecules (Bakhite, Al‐Sehemi, & Yamada, 2005). Another study synthesized methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate as part of research into novel anti-inflammatory agents, underscoring the relevance of thieno[3,2-b]pyridine derivatives in developing treatments for inflammation-related conditions (Moloney, 2001).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicology studies. This can include information on its potential health effects, precautions for handling and use, and procedures for cleanup and disposal.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications (such as in medicine or industry), and ways to improve its synthesis.